Cas no 36137-90-3 ( )

• Product Name: &nbsp
• CAS No: 36137-90-3
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 921046
• PubChem ID: 418102
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• octyl 4-amino-1H-imidazole-5-carboxylate
• OCTYL 5-AMINO-3H-IMIDAZOLE-4-CARBOXYLATE
• DTXSID60329183
• 36137-90-3
•  

• Inchi： 1S/C12H21N3O2/c1-2-3-4-5-6-7-8-17-12(16)10-11(13)15-9-14-10/h9H,2-8,13H2,1H3,(H,14,15)
• InChI Key： OLXKKJGOUXZRIA-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N=CN1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 239.16353
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81